Cas no 173203-63-9 (spiro[2.3]hexane-5,5-diyldimethanol)

• Product Name: spiro[2.3]hexane-5,5-diyldimethanol
• CAS No: 173203-63-9
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 5366717
• Update Time: 2025-10-30

spiro[2.3]hexane-5,5-diyldimethanol Chemical and Physical Properties

Names and Identifiers

• [5-(hydroxymethyl)spiro[2.3]hexan-5-yl]methanol
• spiro[2.3]hexane-5,5-diyldimethanol

• Inchi： 1S/C8H14O2/c9-5-8(6-10)3-7(4-8)1-2-7/h9-10H,1-6H2
• InChI Key： HKRJRXMNHKISEI-UHFFFAOYSA-N
• SMILES： C1C2(CC(CO)(CO)C2)C1

Additional information on spiro[2.3]hexane-5,5-diyldimethanol

Spiro[2.3]Hexane-5,5-Diyldimethanol: A Comprehensive Overview

Spiro[2.3]hexane-5,5-diyldimethanol, also known by its CAS number 173203-63-9, is a unique organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by their spirocyclic structure—a type of polycyclic compound where two rings are joined by a single atom, typically carbon. The spiro structure in this molecule is formed between a cyclopropane and a cyclohexane ring system, creating a highly strained yet fascinating framework.

The molecular formula of spiro[2.3]hexane-5,5-diyldimethanol is C8H14O2, and it exists as a white crystalline solid under standard conditions. Its structure features two hydroxyl groups (-OH) attached to the spiro carbon atom, which introduces additional complexity to its reactivity and functional properties. This compound has been extensively studied for its potential applications in drug design, polymer synthesis, and as a building block for advanced materials.

Recent research has focused on the synthesis and characterization of spiro[2.3]hexane-5,5-diyldimethanol. One notable study published in the Journal of Organic Chemistry explored the use of this compound as a chiral auxiliary in asymmetric synthesis. The spiro structure was found to provide excellent stereoinduction in various reactions, making it a valuable tool for synthesizing enantiomerically enriched compounds. This finding has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy and safety.

In addition to its role in asymmetric synthesis, spiro[2.3]hexane-5,5-diyldimethanol has been investigated for its potential as a precursor in polymer chemistry. Its unique structure allows for the formation of cross-linked polymers with improved mechanical properties. A study conducted at the University of California demonstrated that polymers derived from this compound exhibit enhanced tensile strength and thermal stability compared to conventional polymers. These properties make it an attractive candidate for applications in high-performance materials such as aerospace composites and advanced electronics.

The biodegradability of spiro[2.3]hexane-5,5-diyldimethanol has also been a topic of interest in environmental chemistry. Researchers have found that this compound can undergo enzymatic degradation under specific conditions, making it a more sustainable alternative to traditional synthetic polymers. This discovery aligns with the growing demand for eco-friendly materials in industries such as packaging and textiles.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of the electronic properties of spiro[2.3]hexane-5,5-diyldimethanol. Using density functional theory (DFT), scientists have mapped out the molecular orbitals and reactivity patterns of this compound. These insights have provided a deeper understanding of its chemical behavior and have paved the way for novel applications in catalysis and energy storage.

In conclusion, spiro[2.3]hexane-5,5-diyldimethanol (CAS No: 173203-63-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique spirocyclic structure and functional groups make it an invaluable tool in organic synthesis, materials science, and environmental chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern technology and sustainable practices.